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Compound of Interest

Compound Name: Diethylene glycol monohexyl ether

Cat. No.: B087330

Technical Guide: Physical Properties of
Diethylene Glycol Monohexyl Ether

This technical guide provides an in-depth overview of the key physical properties of diethylene
glycol monohexyl ether, specifically its boiling point and density. The information is intended
for researchers, scientists, and professionals in drug development who utilize this compound in
their work.

Core Physical Properties

Diethylene glycol monohexyl ether, also known as hexyl carbitol, is a high-boiling, colorless
liquid with a mild odor.[1] It is a versatile solvent with applications in coatings, cleaners, and as
a chemical intermediate.[1][2] An accurate understanding of its physical properties is crucial for
its proper use and application in research and development.

Data Summary

The boiling point and density of diethylene glycol monohexyl ether are summarized in the
table below. These values have been compiled from various sources and represent a range of
experimentally determined and reported data.
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Physical Property Value Conditions
Boiling Point 259.1 °C at 760 Torr[3]
260 °C at 1013 hPa[2][4]

261-265 °C Not specified[1]

~250 °C Not specified[1]

Density 0.935 g/cm? at 20 °C[1]
0.935 g/mL at 25 °C[1][3]

0.9346 g/cm3

at 20 °C (68 °F)[5]

0.93 g/cm?3

at 20 °C[2][4]

Experimental Protocols

The following sections detail the standard methodologies for the experimental determination of

the boiling point and density of a liquid compound such as diethylene glycol monohexyl

ether.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[6] For accurate determination, especially with small sample volumes, the micro-reflux

method is commonly employed.[7]

Apparatus:

Small test tube

Thermometer

Clamps and stand

Capillary tube (sealed at one end)

Heating apparatus (e.g., hot plate with a heating block or water bath)[7][8]
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Procedure:
o A small volume of the liquid sample (approximately 0.5 mL) is placed into the test tube.[7]
o A capillary tube, with its open end facing down, is inserted into the liquid.[6]

o The test tube is securely clamped and partially immersed in a heating bath. The thermometer
is positioned so that its bulb is near the surface of the liquid.[7]

o The sample is heated gently. As the temperature rises, air trapped in the capillary tube will be
expelled, seen as a slow stream of bubbles.[7]

» Upon reaching the boiling point, the liquid's vapor will replace the air in the capillary tube,
resulting in a rapid and continuous stream of bubbles.[9]

e The heat source is then removed, and the apparatus is allowed to cool.

e The boiling point is the temperature at which the stream of bubbles ceases and the liquid
begins to be drawn into the capillary tube.[7]

Determination of Density

Density is a fundamental physical property defined as the mass of a substance per unit
volume.[10] It is typically determined by measuring the mass and volume of a sample.

Apparatus:

e Analytical balance

e Graduated cylinder or pycnometer (for higher accuracy)[10][11]
e Thermometer

Procedure:

e The mass of a clean, dry graduated cylinder or pycnometer is measured using an analytical
balance.[11]
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« Aknown volume of diethylene glycol monohexyl ether is carefully transferred into the
graduated cylinder or pycnometer. The volume is read from the bottom of the meniscus.[10]

e The mass of the container with the liquid is then measured.[11]

e The mass of the liquid is determined by subtracting the mass of the empty container from the
mass of the container with the liquid.[11]

e The density is calculated by dividing the mass of the liquid by its measured volume.[12]

o The temperature of the liquid should be recorded as density is temperature-dependent.[10]

Visualization of Experimental Workflow

The logical flow for determining the physical properties of diethylene glycol monohexyl ether
is illustrated in the following diagram.
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Experimental Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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